Cas no 914638-40-7 (7-Benzoxazolesulfonyl chloride, 2-(1,1-dimethylethyl)-)

• Product Name: 7-Benzoxazolesulfonyl chloride, 2-(1,1-dimethylethyl)-
• CAS No: 914638-40-7
• MF: C₁₁H₁₂ClNO₃S
• MW: 273.735880851746
• CID: 749071
• PubChem ID: 20612332
• Update Time: 2025-04-19

7-Benzoxazolesulfonyl chloride, 2-(1,1-dimethylethyl)- Chemical and Physical Properties

Names and Identifiers

• 7-Benzoxazolesulfonyl chloride, 2-(1,1-dimethylethyl)-
• 2-tert-butyl-1,3-benzoxazole-7-sulfonyl chloride
• SCHEMBL17914088
• 2-(tert-Butyl)benzo[d]oxazole-7-sulfonyl chloride
• DTXSID30609085
• 914638-40-7

• Inchi： 1S/C11H12ClNO3S/c1-11(2,3)10-13-7-5-4-6-8(9(7)16-10)17(12,14)15/h4-6H,1-3H3
• InChI Key： DCIWBPASIYRQNH-UHFFFAOYSA-N
• SMILES： ClS(C1=CC=CC2=C1OC(C(C)(C)C)=N2)(=O)=O

Computed Properties

• Exact Mass: 273.0226421g/mol
• Monoisotopic Mass: 273.0226421g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 385
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 68.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazoles Benzoxazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazoles